Cas no 1261733-91-8 (6-Chloro-3-methoxypicolinonitrile)

• Product Name: 6-Chloro-3-methoxypicolinonitrile
• CAS No: 1261733-91-8
• MF: C₇H₅ClN₂O
• MW: 168.5804002285
• CID: 4912069
• Update Time: 2025-05-22

6-Chloro-3-methoxypicolinonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-methoxypicolinonitrile
• 6-Chloro-2-cyano-3-methoxypyridine
• ClC1=CC=C(C(=N1)C#N)OC

• Inchi： 1S/C7H5ClN2O/c1-11-6-2-3-7(8)10-5(6)4-9/h2-3H,1H3
• InChI Key： GVYUYRPCQKSENE-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(C#N)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.8
• Topological Polar Surface Area: 45.9

Additional information on 6-Chloro-3-methoxypicolinonitrile

6-Chloro-3-methoxypicolinonitrile: A Comprehensive Overview

6-Chloro-3-methoxypicolinonitrile (CAS No. 1261733-91-8) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and material science. This compound belongs to the class of picolinonitriles, which are derivatives of picolinic acid, a naturally occurring compound known for its role in various biological processes. The 6-chloro-3-methoxy substitution pattern introduces unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications and applications.

The synthesis of 6-chloro-3-methoxypicolinonitrile involves a multi-step process that typically begins with the preparation of picolinic acid derivatives. The introduction of the chloro and methoxy groups at specific positions on the aromatic ring is achieved through carefully designed substitution reactions. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends toward sustainable chemical practices.

One of the most promising applications of 6-chloro-3-methoxypicolinonitrile lies in its potential as a precursor for drug development. The compound's ability to act as a ligand in metalloenzyme inhibition has been explored in recent studies, particularly in the context of neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have demonstrated that derivatives of this compound can modulate key enzymes involved in these conditions, suggesting its potential as a lead molecule for therapeutic interventions.

In addition to its biomedical applications, 6-chloro-3-methoxypicolinonitrile has also found utility in materials science. Its ability to coordinate with metal ions makes it a valuable component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area, porosity, and catalytic activity, which are highly sought after in gas storage, sensing, and catalysis applications.

Recent studies have also highlighted the role of 6-chloro-3-methoxypicolinonitrile in agrochemicals. Its ability to inhibit specific plant pathogens has been explored, offering potential solutions for crop protection without relying on traditional chemical pesticides. This application aligns with global efforts to develop eco-friendly agricultural practices that minimize environmental impact while ensuring food security.

The structural versatility of 6-chloro-3-methoxypicolinonitrile allows for further functionalization to tailor its properties for specific applications. For instance, recent research has focused on incorporating this compound into polymer matrices to enhance their mechanical and thermal stability. Such innovations underscore its potential as a key component in advanced materials design.

In conclusion, 6-chloro-3-methoxypicolinonitrile (CAS No. 1261733-91-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application development, position it as a valuable tool for addressing contemporary challenges in medicine, materials science, and agriculture. Continued research into its properties and potential uses is expected to unlock even greater opportunities for this intriguing compound.